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Compound of Interest

Compound Name: SYBR GREEN II

CAS No.: 172827-25-7

Cat. No.: B1170380

Get Quote

Welcome to the technical support center for SYBR Green II staining. This guide is designed for

researchers, scientists, and drug development professionals to navigate and resolve common

issues encountered during nucleic acid staining procedures. Here, we delve into the causality

behind inconsistent results and provide field-proven solutions to ensure the reliability and

reproducibility of your experiments.

I. Troubleshooting Guide: Symptom-Based Problem
Solving
This section is structured to address specific observable issues you might be facing in your

experiments. Each problem is followed by a series of questions and answers to guide you

through the troubleshooting process.

A. Issue: No or Weak Fluorescent Signal
You've completed your electrophoresis and staining, but your nucleic acid bands are either

invisible or disappointingly faint. Let's diagnose the potential culprits.
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Q1: Is your SYBR Green II dye still viable?
A1: Improper storage and handling are common reasons for dye degradation. SYBR Green II
is supplied in DMSO and should be stored at -20°C, protected from light, and in a desiccator.[1]

[2] When stored correctly, the stock solution is stable for six months to a year.[1][2] Repeated

freeze-thaw cycles can lower the dye concentration in the remaining stock, so it's crucial to

thaw the entire vial and mix it thoroughly before use.[3] For convenience and to preserve the

dye's integrity, consider aliquoting the stock solution into smaller, single-use volumes.[2][3]

Q2: Are your staining and buffer conditions optimal?
A2: The performance of SYBR Green II is highly dependent on the pH of the staining solution.

The optimal pH range is between 7.5 and 8.0.[1][4] A significant drop in sensitivity can be

observed outside of this range.[3][5] It's important to use freshly prepared buffer for your

staining solution, as the pH of Tris buffers can increase when stored at 4°C.[3] Also, avoid

preparing staining solutions in glass containers, as the dye can adsorb to glass surfaces;

polypropylene containers are recommended.[2][4]

Q3: Is your imaging setup correctly configured for SYBR Green II?
A3: SYBR Green II has a maximum excitation at 497 nm and a secondary peak at 254 nm,

with an emission maximum at 520 nm.[1][4] While 300 nm transillumination can be used, 254

nm epi-illumination generally provides greater sensitivity.[1][4] Crucially, do not use the orange-

red filters designed for ethidium bromide, as they will block the green fluorescence of SYBR
Green II.[2][5] A specific SYBR Green gel stain photographic filter is recommended for optimal

results.[1][2]

B. Issue: High Background Fluorescence
A high background can obscure your bands and make quantification unreliable. Here’s how to

tackle it.

Q1: Is your staining solution concentration too high?
A1: While SYBR Green II has low intrinsic fluorescence, using an excessively high

concentration can lead to increased background.[1][2] For most non-denaturing gels, a

1:10,000 dilution of the stock solution is recommended.[1][4] For denaturing

agarose/formaldehyde gels, a 1:5,000 dilution may be more appropriate.[1][4]
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Q2: Are there contaminants in your gel or buffers?
A2: Contaminants in your electrophoresis or staining buffers can contribute to background

fluorescence. Always use high-quality, nuclease-free water and fresh buffers. Some

researchers have reported that old or used electrophoresis buffer can lead to poor staining

results.[3]

Q3: Could your sample itself be the source of the high background?
A3: In some applications like qPCR, high concentrations of starting template can lead to high

baseline fluorescence.[6] While this is less common in gel staining, sample contaminants that

bind non-specifically to the dye could potentially increase background.

C. Issue: Inconsistent or Aberrant Staining Patterns
You see bands, but they are fuzzy, smeared, or their migration seems altered. Let's explore the

reasons.

Q1: Why do my bands appear fuzzy or smeared?
A1: The high sensitivity of SYBR Green II can reveal issues that might be less apparent with

less sensitive stains like ethidium bromide.[3][7] Fuzzy bands can be due to sample

degradation, the presence of partially denatured DNA, minor PCR products, or contaminating

RNA.[3] High concentrations of proteins, such as BSA from restriction digests, can also appear

as fuzzy bands.[3]

Q2: Has the migration of my nucleic acids been affected?
A2: If you are pre-casting the dye into your gel, it can sometimes affect the mobility of the

nucleic acids, with smaller fragments being more affected.[3] Post-staining after electrophoresis

is the recommended method to avoid this issue.[3] If you must pre-cast, empirical

determination of the optimal dye concentration is advised.[3]

Q3: Are you seeing unexpected bands or primer-dimers?
A3: SYBR Green II binds to all single-stranded DNA and RNA, and to a lesser extent, double-

stranded DNA.[4][8] This means it will stain not only your target nucleic acid but also any non-

specific amplification products or primer-dimers. If you are analyzing PCR products, the
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appearance of unexpected bands warrants a review of your PCR conditions to improve

specificity.

II. Frequently Asked Questions (FAQs)
This section addresses common questions about the properties and handling of SYBR Green
II.

Q1: What is the primary application of SYBR Green II?
A1: SYBR Green II is a highly sensitive fluorescent stain primarily used for the post-

electrophoresis staining of RNA and single-stranded DNA (ssDNA) in agarose or

polyacrylamide gels.[4] While it can also bind to double-stranded DNA (dsDNA), it exhibits a

higher quantum yield when bound to RNA.[4]

Q2: How does SYBR Green II compare to SYBR Green I and
Ethidium Bromide?
A2: SYBR Green I is optimized for staining dsDNA.[8][9] SYBR Green II is more sensitive for

RNA and ssDNA.[8][9] Both SYBR Green dyes are significantly more sensitive than ethidium

bromide.[1] For instance, SYBR Green II can detect as little as 100 pg of RNA per band under

optimal conditions.[1][7]

Q3: Can I reuse the SYBR Green II staining solution?
A3: Yes, the staining solution can be stored in the dark, preferably refrigerated, and reused

three to four times.[1][2][4]

Q4: Is SYBR Green II compatible with downstream applications?
A4: Yes. For Northern blotting, staining with SYBR Green II does not interfere with the transfer

of RNA to membranes or subsequent hybridization, provided that 0.1% - 0.3% SDS is included

in the prehybridization and hybridization buffers to remove the dye.[4] The dye can also be

efficiently removed from nucleic acids by phenol/chloroform extraction and ethanol precipitation

for applications like cloning.[10]

Q5: What are the safety precautions for handling SYBR Green II?
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A5: As SYBR Green II binds to nucleic acids, it should be treated as a potential mutagen.[1][2]

The stock solution is in DMSO, which can facilitate the entry of organic molecules into tissues,

so wearing double gloves is strongly recommended.[1][2] Used staining solutions should be

disposed of by pouring them through activated charcoal, which is then incinerated.[1][2]

However, studies have shown that SYBR Green II is not mutagenic in the Ames test,

suggesting it is a safer alternative to ethidium bromide.[11]

III. Protocols and Data
A. Standard Post-Staining Protocol for RNA Gels

Perform electrophoresis on your RNA gel (e.g., denaturing agarose/formaldehyde or

polyacrylamide/urea) using standard procedures.[1]

Prepare the staining solution by diluting the 10,000X SYBR Green II stock solution.

For non-denaturing gels and denaturing polyacrylamide/urea gels, use a 1:10,000 dilution

in TBE buffer (pH 8.0).[1][4]

For denaturing agarose/formaldehyde gels, a 1:5,000 dilution in TBE buffer (pH 8.0) is

recommended.[1][4]

Crucially, prepare the staining solution in a polypropylene container to prevent the dye

from adsorbing to the surface.[2][4]

Place the gel in a suitable staining container and add enough staining solution to completely

cover the gel.[1]

Protect the staining container from light by covering it with aluminum foil or placing it in a

dark area.[1][2]

Gently agitate the gel at room temperature for 10-40 minutes for polyacrylamide gels and 20-

40 minutes for agarose gels.[1][4] The optimal time may vary depending on the gel thickness

and percentage.[1][4]

No destaining is required.[1][2][4]

Visualize the gel using an appropriate imaging system.
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B. Recommended Dilutions and Incubation Times
Gel Type Recommended Dilution Typical Staining Time

Non-denaturing

polyacrylamide/agarose
1:10,000 in TBE (pH 8.0) 20-40 minutes

Denaturing

polyacrylamide/urea
1:10,000 in TBE (pH 8.0) 10-40 minutes

Denaturing

agarose/formaldehyde
1:5,000 in TBE (pH 8.0) 20-40 minutes

IV. Visual Troubleshooting Workflows
Workflow for Diagnosing No or Weak Signal
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Start: No/Weak Signal

Check SYBR Green II Viability

Dye is Viable

Verify Staining Conditions

Conditions are Optimal

Review Imaging Setup

Setup is Correct

Yes

Solution: Replace Dye

No

Yes

Solution: Optimize pH, Buffer, Container

No

Solution: Use Correct Filters/Excitation

No

Problem Resolved

Yes
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Start: High Background

Check Dye Concentration

Concentration Correct?

Inspect Buffers/Gel for Contaminants

Buffers/Gel Clean?

Evaluate Sample for Contaminants

Solution: Further Purify Sample

Yes

Solution: Adjust Dilution

No

Yes

Solution: Use Fresh, High-Purity Reagents

No

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for high background fluorescence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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